N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)butanamide

• IUPAC Name: N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)butanamide
• InChI: InChI=1S/C17H17N3O/c1-2-5-17(21)18-14-9-7-13(8-10-14)15-12-20-11-4-3-6-16(20)19-15/h3-4,6-12H,2,5H2,1H3,(H,18,21)
• InChI Key: SOVSFMVCWORBMT-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=C(C=C1)C2=CN3C=CC=CC3=N2
• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol

Description

N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)butanamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is of interest to researchers due to its unique structure and potential for use in a variety of fields.

Mechanism of Action

The mechanism of action of N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)butanamide is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways in the body. This inhibition can lead to a reduction in inflammation and other physiological effects.
Biochemical and Physiological Effects:
N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)butanamide has been shown to have a variety of biochemical and physiological effects in lab experiments. These effects include a reduction in inflammation, an increase in apoptosis (programmed cell death), and a decrease in cell proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)butanamide in lab experiments is its potential for use in the development of new drugs. However, there are also limitations to its use, including the need for specialized equipment and expertise to synthesize and handle the compound.

Future Directions

There are many potential future directions for research involving N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)butanamide. One area of interest is in the development of new drugs for the treatment of cancer and other diseases. Another area of interest is in the study of the compound's mechanism of action, which could lead to a better understanding of its potential uses in scientific research. Additionally, further research is needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)butanamide involves a multi-step process that requires specialized equipment and expertise. The process begins with the reaction of 4-bromoaniline with 2-bromo-1-(4-chlorophenyl)ethanone to form 4-(2-bromo-1-(4-chlorophenyl)ethyl)aniline. This intermediate is then reacted with imidazo[1,2-a]pyridine-2-carboxylic acid to form the final product.

Scientific Research Applications

N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)butanamide has been studied for its potential applications in a variety of scientific research fields. One area of interest is in the development of new drugs for the treatment of various diseases. This compound has been shown to have potential as an anti-inflammatory agent, as well as a potential treatment for cancer and other diseases.